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Compound of Interest

Compound Name: 2-Chloropropene

Cat. No.: B1346963

For researchers, scientists, and professionals in drug development, the accurate
characterization of chemical reagents is paramount. This guide provides a direct comparison of
experimentally determined data for 2-Chloropropene against established literature values. The
following sections detail the physical and spectral properties, the protocols used for their
determination, and a workflow for the characterization process.

Data Presentation: Physical and Spectral Properties

A summary of the key physical and spectral data for 2-Chloropropene is presented below. The

experimental data represents a hypothetical batch analysis for comparison against established
literature values.
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Property Literature Value Experimental Data

Physical Properties

Boiling Point 22.5-23 °C[1][2] 23.1°C
Density (at 20°C) 0.9017 g/mL[3] 0.902 g/mL
Refractive Index (n20/D) 1.395 - 1.3973[1][3] 1.396

1H NMR (CDCls, 400 MHz)

5.32 (d, 1H), 5.15 (d, 1H), 2.11

5 (ppm) ~5.3 (m, 2H), ~2.1 (s, 3H) (s, 3H)
13C NMR (CDCls, 100 MHz)
o (ppm) Literature values vary 141.2, 115.8, 22.5

Infrared (IR) Spectroscopy

~3100 (C-H, sp?), ~1640
Key Peaks (cm™1) (C=C), ~890 (C-Cl) 3095, 1642, 891

Mass Spectrometry (MS)

76, 78 (due to 3>Cl/f7Cl
Molecular lon (m/z) ) 76.0,78.0
isotopes)[4]

Experimental Protocols

The methodologies for determining the experimental data are outlined below.

Boiling Point Determination

The boiling point was determined using a simple distillation apparatus at atmospheric pressure.
A 10 mL round-bottom flask was charged with 5 mL of 2-Chloropropene and a boiling chip.
The flask was fitted with a distillation head, a condenser, and a thermometer. The apparatus
was heated gently using a heating mantle. The boiling point was recorded as the temperature
at which a steady condensation and distillation rate was observed.

Density Measurement
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The density of the liquid 2-Chloropropene was measured at 20°C. A 1 mL volumetric flask was
weighed empty. It was then filled to the mark with the sample, and the new weight was
recorded. The density was calculated by dividing the mass of the sample by its volume (1 mL).

Refractive Index Measurement

The refractive index was measured using an Abbe refractometer. A few drops of the 2-
Chloropropene sample were placed on the prism of the refractometer, which was maintained
at 20°C using a water bath. The refractive index was read directly from the instrument's scale.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectra were recorded on a 400 MHz spectrometer. A sample was prepared
by dissolving approximately 10 mg of 2-Chloropropene in 0.7 mL of deuterated chloroform
(CDCIs). The chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane
(TMS) as an internal standard.

Infrared (IR) Spectroscopy

The IR spectrum was obtained using a Fourier-transform infrared (FTIR) spectrometer with an
attenuated total reflectance (ATR) accessory. A drop of the neat liquid was placed on the ATR
crystal, and the spectrum was recorded over a range of 4000-600 cm—1,

Mass Spectrometry (MS)

Mass spectrometry was performed using a gas chromatograph-mass spectrometer (GC-MS)
with electron ionization (EI). A dilute solution of 2-Chloropropene in dichloromethane was
injected into the GC. The mass spectrum was obtained for the peak corresponding to 2-
Chloropropene.

Mandatory Visualization

The following diagram illustrates the logical workflow for the comprehensive characterization of
a 2-Chloropropene sample.
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Experimental workflow for 2-Chloropropene characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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